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Introduction
Acid Yellow 172, a monoazo acid dye, is utilized for dyeing various fibers, including wool, silk,

and polyamide.[1] Its application in polyamide (nylon) fibers is of particular interest due to the

vibrant yellow shades and good fastness properties it can impart. Polyamide fibers, synthetic

polymers containing repeating amide linkages, possess terminal amino groups that serve as

dye sites for anionic acid dyes under acidic conditions.[2][3] The dyeing process involves the

formation of ionic bonds between the sulfonic acid groups of the dye and the protonated amino

groups of the fiber, resulting in effective dye uptake and fixation.[2]

This document provides detailed application notes and protocols for the staining of polyamide

fibers using Acid Yellow 172. The procedures and data presented are compiled from

established methodologies for acid dyeing of polyamides and specific information available for

Acid Yellow 172 and similar acid dyes.

Data Presentation
The following tables summarize key quantitative data relevant to the application of Acid Yellow

172 and other acid dyes on polyamide and similar fibers.

Table 1: Recommended Staining Protocol Parameters for Acid Dyes on Polyamide Fiber
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Parameter Value Notes

Dye Concentration 0.5 - 4.0% (owf)

Concentration can be adjusted

based on the desired shade

intensity.[2]

Material to Liquor Ratio 1:20 - 1:150
Ensures even dye uptake and

distribution.[4][5]

pH 4.0 - 6.0

Critical for protonating the

amine groups in the polyamide

fiber, facilitating dye-fiber

interaction.[6][7][8]

Staining Temperature 90 - 100°C

Optimal temperature range for

dye penetration and fixation.

Dyeing can begin at 40°C and

accelerates with increased

temperature.[4][9]

Staining Time 30 - 60 minutes

Sufficient time for dye

exhaustion at the optimal

temperature.[4][10]

Leveling Agent 0.3 - 2.0%

Promotes uniform dye

distribution and prevents

uneven dyeing. Anionic

leveling agents are commonly

used.[9][11]

Acid Donor 1 - 2 ml/L

Used to gradually lower the pH

of the dyebath, ensuring even

dye uptake. Acetic acid or

specific acid donor products

can be used.[6][11]

(owf: on weight of fiber)

Table 2: Color Fastness of Acid Yellow 172 on Wool
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Fastness Test Grade (ISO)

Light Fastness 6 - 7

Soaping 4

Perspiration 5

Oxygen Bleaching 3 - 4

Seawater 4 - 5

Data adapted from World Dye Variety for Acid Yellow 172 on wool fabric, as specific fastness

data on polyamide was not available in the search results.[1] It is important to note that

fastness properties can vary depending on the fiber type, dye concentration, and finishing

processes.[12]

Experimental Protocols
The following protocols provide a detailed methodology for the staining of polyamide fibers with

Acid Yellow 172.

Protocol 1: Exhaust Dyeing of Polyamide Fiber
This protocol describes a standard laboratory procedure for dyeing polyamide fabric samples.

Materials:

Polyamide fiber/fabric

Acid Yellow 172 dye

Acetic acid (or a suitable acid donor)

Anionic leveling agent

Distilled water

Beakers or dyeing vessels
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Heating and stirring apparatus (e.g., water bath with magnetic stirrer)

pH meter or pH indicator strips

Procedure:

Preparation of the Dyebath:

Calculate the required amount of Acid Yellow 172 dye based on the weight of the

polyamide fiber (e.g., 1.0% owf).

Prepare a stock solution of the dye by dissolving it in a small amount of hot distilled water.

In a separate vessel, prepare the dyebath with the required volume of distilled water to

achieve the desired liquor ratio (e.g., 1:40).

Add the leveling agent (e.g., 1.0% owf) to the dyebath and stir until dissolved.

Add the dissolved dye solution to the dyebath and mix thoroughly.

Adjust the initial pH of the dyebath to approximately 6.0-7.0 using a small amount of acetic

acid or an appropriate buffer.[6][9]

Dyeing Process:

Introduce the pre-wetted polyamide fiber sample into the dyebath at a temperature of

about 40°C.[9]

Add the acid donor or the remaining acetic acid to gradually lower the pH to the target

range of 4.0-5.5.[4][6]

Begin heating the dyebath at a controlled rate (e.g., 1-2°C per minute).[13]

Raise the temperature to 98-100°C and maintain this temperature for 45-60 minutes,

ensuring continuous agitation of the sample.[9][14]

Rinsing and Drying:
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After the dyeing time is complete, allow the dyebath to cool down to about 70°C.

Remove the dyed fiber from the dyebath and rinse it thoroughly with warm water, followed

by a cold water rinse, until the water runs clear.

Squeeze out the excess water and allow the fiber to air dry at room temperature.

Protocol 2: Post-Treatment for Improved Fastness
To enhance the wet fastness properties of the dyed polyamide, a fixation treatment can be

applied.

Materials:

Dyed polyamide fiber

Tannic acid

Formic acid

Beakers or treatment vessels

Heating apparatus

Procedure:

Prepare a fixation bath containing 2.0% tannic acid (owf) and 1.0% formic acid (owf).

Immerse the dyed and rinsed polyamide fiber in the fixation bath.

Heat the bath to 60-80°C and treat for 20-30 minutes.[15]

Remove the fiber, rinse thoroughly with cold water, and dry.

Visualizations
Signaling Pathway: Dye-Fiber Interaction
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The following diagram illustrates the chemical interactions that occur during the dyeing of

polyamide fibers with an acid dye like Acid Yellow 172.

Polyamide Fiber (-NH2, -COOH)

Protonated Polyamide Fiber (-NH3+)

Protonation

Acidic Solution (H+) Dyed Polyamide Fiber
(Ionic Bond)

Ionic Interaction

Acid Yellow 172 Anion (Dye-SO3-)

Click to download full resolution via product page

Caption: Mechanism of Acid Dye Binding to Polyamide Fiber.

Experimental Workflow
This diagram outlines the general workflow for the laboratory-scale dyeing of polyamide fibers.
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Caption: Workflow for Polyamide Fiber Dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. textilelearner.net [textilelearner.net]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

6. KR100565402B1 - Acid donor method for dyeing polyamide fibers and textiles - Google
Patents [patents.google.com]

7. US5912409A - Stain resistance of nylon carpet - Google Patents [patents.google.com]

8. Study of the Colourimetric and Photoluminescence Proprieties of Polyamide Fiber –
Oriental Journal of Chemistry [orientjchem.org]

9. Acid Dye Dyeing Nylon Common Problems - TIANKUN Dye Manufacturer & Supplier
[tiankunchemical.com]

10. researchgate.net [researchgate.net]

11. scribd.com [scribd.com]

12. Ways to improve color fastness of polyamide fiber [utstesters.com]

13. US5961669A - Acid donor process for dyeing polyamide fibers and textiles - Google
Patents [patents.google.com]

14. scribd.com [scribd.com]

15. JPH06306780A - Dyeing process for polyamide fiber structure - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Application of Acid Yellow 172 in Polyamide Fiber
Staining: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098299#application-of-acid-yellow-172-in-polyamide-
fiber-staining]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b098299?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-yellow-172.html
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://www.researchgate.net/publication/323337005_Studies_on_the_Dyeing_Of_Wool_and_Nylon_Fabrics_with_Some_Acid_Dyes
https://www.benchchem.com/pdf/Application_Notes_Acid_Black_172_Staining_Protocol_for_Polyamide_Fibers.pdf
https://www.researchgate.net/publication/318501181_The_influence_of_surfactant_structure_on_the_dyeing_of_polyamide_knitting_with_acid_dyes
https://patents.google.com/patent/KR100565402B1/en
https://patents.google.com/patent/KR100565402B1/en
https://patents.google.com/patent/US5912409A/en
http://www.orientjchem.org/vol33no5/study-of-the-colourimetric-and-photoluminescence-proprieties-of-polyamide-fiber/
http://www.orientjchem.org/vol33no5/study-of-the-colourimetric-and-photoluminescence-proprieties-of-polyamide-fiber/
https://www.tiankunchemical.com/Acid-Dye-Dyeing-Nylon-Common-Problems-id63624897.html
https://www.tiankunchemical.com/Acid-Dye-Dyeing-Nylon-Common-Problems-id63624897.html
https://www.researchgate.net/figure/Effect-of-time-on-adsorption-of-acid-yellow-23-dye-on-nylon-fabric_fig2_343759046
https://www.scribd.com/document/473814280/Dyeing-Nylon-with-Acid-Dyes-pdf
https://www.utstesters.com/blog/ways-to-improve-color-fastness-of-polyamide-fiber_b28
https://patents.google.com/patent/US5961669A/en
https://patents.google.com/patent/US5961669A/en
https://www.scribd.com/document/543279048/Polyamide-Dyeing-14-March-2017-1
https://patents.google.com/patent/JPH06306780A/en
https://patents.google.com/patent/JPH06306780A/en
https://www.benchchem.com/product/b098299#application-of-acid-yellow-172-in-polyamide-fiber-staining
https://www.benchchem.com/product/b098299#application-of-acid-yellow-172-in-polyamide-fiber-staining
https://www.benchchem.com/product/b098299#application-of-acid-yellow-172-in-polyamide-fiber-staining
https://www.benchchem.com/product/b098299#application-of-acid-yellow-172-in-polyamide-fiber-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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